Cas no 1240529-23-0 (3-(ethylamino)-2-methylpropanoic acid hydrochloride)

• Product Name: 3-(ethylamino)-2-methylpropanoic acid hydrochloride
• CAS No: 1240529-23-0
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 4579944
• Update Time: 2025-06-15

3-(ethylamino)-2-methylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)-2-methylpropanoic acid hydrochloride
• 3-(ethylamino)-2-methylpropanoic acid

• Inchi： 1S/C6H13NO2.ClH/c1-3-7-4-5(2)6(8)9;/h5,7H,3-4H2,1-2H3,(H,8,9);1H
• InChI Key： NMXIRWYKRVHGNZ-UHFFFAOYSA-N
• SMILES： C(C)(CNCC)C(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(ethylamino)-2-methylpropanoic acid hydrochloride

Professional Introduction to 3-(ethylamino)-2-methylpropanoic acid hydrochloride (CAS No. 1240529-23-0)

3-(ethylamino)-2-methylpropanoic acid hydrochloride, with the CAS number 1240529-23-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to by its systematic name, has garnered attention due to its potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further investigation in various therapeutic areas.

The structure of 3-(ethylamino)-2-methylpropanoic acid hydrochloride consists of a branched-chain carboxylic acid moiety substituted with an ethylamino group. This structural feature suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug efficacy. The presence of both a basic amino group and an acidic carboxyl group makes this compound amphoteric, allowing it to participate in various chemical reactions and biological processes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. Research has indicated that compounds with structural similarities to 3-(ethylamino)-2-methylpropanoic acid hydrochloride may have therapeutic potential in conditions such as depression, anxiety, and neurodegenerative diseases. The ethylamino group, in particular, is a common pharmacophore found in many psychoactive drugs, suggesting that this compound could serve as a lead structure for further derivatization and optimization.

One of the most compelling aspects of studying 3-(ethylamino)-2-methylpropanoic acid hydrochloride is its potential role as a precursor in the synthesis of more complex molecules. The carboxylic acid functionality can be easily transformed into esters, amides, or other derivatives through standard organic reactions. This flexibility makes it a valuable building block for medicinal chemists working on the development of new drugs. Additionally, the hydrochloride salt form provides a stable and convenient form for storage and handling, which is crucial for both laboratory research and industrial applications.

The pharmacological activity of 3-(ethylamino)-2-methylpropanoic acid hydrochloride has been explored in several preclinical studies. These studies have shown that the compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. While these findings are preliminary, they suggest that further investigation could uncover novel therapeutic applications. For instance, modulating serotonin receptor activity has been implicated in the treatment of mood disorders, making this compound a promising candidate for further research.

The synthesis of 3-(ethylamino)-2-methylpropanoic acid hydrochloride involves several key steps that highlight its complexity as a chemical entity. The process typically begins with the alkylation of an appropriate precursor followed by functional group transformations to introduce the desired side chains. The final step involves salt formation with hydrochloric acid to enhance solubility and stability. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The chemical properties of 3-(ethylamino)-2-methylpropanoic acid hydrochloride, such as its solubility profile and stability under various conditions, make it suitable for a wide range of applications. For example, its solubility in water allows it to be easily formulated into solutions or suspensions for administration in vivo. Additionally, its stability under storage conditions reduces the need for special handling requirements, which can be cost-effective for both research institutions and pharmaceutical companies.

In conclusion, 3-(ethylamino)-2-methylpropanoic acid hydrochloride (CAS No. 1240529-23-0) represents a significant compound in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with its favorable chemical properties, make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments for human diseases.